Cas no 5468-79-1 (1,3-Propanediol,2-heptyl-)

• Product Name: 1,3-Propanediol,2-heptyl-
• CAS No: 5468-79-1
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 385818
• PubChem ID: 225556
• Update Time: 2025-04-19

1,3-Propanediol,2-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-heptyl-
• 2-heptylpropane-1,3-diol
• 2-heptyl-1,3-propanediol
• 2-Heptyl-propan-1,3-diol
• 2-heptyl-propane-1,3-diol
• 2-Hydroxymethyl-nonanol-(1)
• 2-n-Heptylpropan-1,3-diol
• AC1L5E4F
• AC1Q7BLB
• AG-J-09851
• AR-1E2020
• CTK5A2281
• NSC15105
• AKRNPYKLZFDTPP-UHFFFAOYSA-N
• DTXSID10280018
• AKOS018005441
• 2-n-heptylpropane-1,3-diol
• 5468-79-1
• 2-hydroxymethylnonan-1-ol
• NSC-15105
• SCHEMBL4598071
• NSC 15105

• Inchi： 1S/C10H22O2/c1-2-3-4-5-6-7-10(8-11)9-12/h10-12H,2-9H2,1H3
• InChI Key： AKRNPYKLZFDTPP-UHFFFAOYSA-N
• SMILES： OCC(CO)CCCCCCC

Computed Properties

• Exact Mass: 174.16206
• Monoisotopic Mass: 174.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 79.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.922
• Boiling Point: 283.8°Cat760mmHg
• Flash Point: 128.3°C
• Refractive Index: 1.456
• PSA: 40.46
• LogP: 1.94770